Cas no 111917-09-0 (5-hydroxypentyl 3-phenylprop-2-enoate)

• Product Name: 5-hydroxypentyl 3-phenylprop-2-enoate
• CAS No: 111917-09-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 2607582
• PubChem ID: 71335867
• Update Time: 2025-04-21

5-hydroxypentyl 3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 5-hydroxypentyl 3-phenylprop-2-enoate
• 111917-09-0
• DTXSID30763757

• Inchi： 1S/C14H18O3/c15-11-5-2-6-12-17-14(16)10-9-13-7-3-1-4-8-13/h1,3-4,7-10,15H,2,5-6,11-12H2
• InChI Key： RXSKCHNCSFFPEB-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC=CC=1)=O)CCCCCO

Computed Properties

• Exact Mass: 234.125594432Da
• Monoisotopic Mass: 234.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų